Cas no 2248294-32-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate
• CAS No: 2248294-32-6
• MF: C₁₉H₁₃NO₄
• MW: 319.310825109482
• CID: 5866253
• PubChem ID: 165728347
• Update Time: 2025-06-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248294-32-6
• EN300-6517162
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate

• Inchi： 1S/C19H13NO4/c21-17-15-7-3-4-8-16(15)18(22)20(17)24-19(23)14-10-9-12-5-1-2-6-13(12)11-14/h1,3-5,7-11H,2,6H2
• InChI Key： GCKKIRNLOXASNR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C=CCCC=2C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 319.08445790g/mol
• Monoisotopic Mass: 319.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate (CAS No: 2248294-32-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate, identified by its CAS number 2248294-32-6, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound combines elements of both isoindole and naphthalene moieties, featuring a 1,3-dioxo functional group that suggests reactive sites for further chemical manipulation. The structural arrangement of this molecule positions it as a candidate for various biological assays and synthetic pathways.

In recent years, the exploration of complex heterocyclic systems has gained considerable attention due to their role in drug discovery. The 1,3-dioxo moiety, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, making it a valuable feature for designing molecules with specific interactions. The naphthalene ring system provides additional stability and aromaticity, which can influence the molecule's solubility and bioavailability. Together, these structural components create a framework that is both intriguing from a chemical standpoint and promising for therapeutic applications.

Current research in medicinal chemistry increasingly focuses on leveraging such multifunctional scaffolds to develop novel therapeutic agents. The 1H-isoindol core is particularly noteworthy, as isoindole derivatives have been implicated in various pharmacological activities, including anti-inflammatory and anticancer effects. By incorporating the 7,8-dihydronaphthalene unit, the compound inherits properties that may enhance its binding affinity to biological targets. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate a subject of interest for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both electrophilic and nucleophilic centers allows for diverse synthetic modifications. For instance, the 1,3-dioxo group can be reduced or oxidized to yield different functional states, while the aromatic rings offer opportunities for cross-coupling reactions. Such versatility is highly valued in drug development pipelines where rapid iteration and optimization are essential.

Recent advances in computational chemistry have enabled more precise predictions of molecular behavior. Studies suggest that the electronic properties of this compound may make it an effective ligand in metal-based therapies. Transition metal complexes with heterocyclic ligands have shown promise in areas such as catalysis and photodynamic therapy. The unique arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate could thus contribute to novel therapeutic strategies.

The pharmacokinetic profile of a compound is another critical factor in its development as a drug candidate. The balance between lipophilicity and polarizability influences absorption, distribution, metabolism, and excretion (ADME). Preliminary simulations indicate that this molecule may exhibit favorable properties for oral bioavailability due to its moderate size and hydrophobic character. However, further experimental validation would be necessary to confirm these predictions.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7,8-dihydronaphthalene-2-carboxylate (CAS No: 2248294-32-6) represents a structurally intriguing compound with potential applications across multiple domains of pharmaceutical research. Its unique combination of functional groups and aromatic systems positions it as a valuable asset for synthetic chemists and medicinal biologists alike. As the field continues to evolve toward more sophisticated molecular designs,this compound warrants further exploration to unlock its full therapeutic potential.